Cas no 946796-26-5 (2,6-Difluoro-3-hydroxybenzonitrile)

2,6-Difluoro-3-hydroxybenzonitrile Properties

Names and Identifiers

• 2,6-Difluoro-3-hydroxybenzonitrile
• Benzonitrile, 2,6-difluoro-3-hydroxy-
• 2,6-Difluoro-3-hydroxy-benzonitrile
• 2,6-Difluoro-3-hydroxybenzenecarbonitrile
• WLFQTXFMBOXKBD-UHFFFAOYSA-N
• SCHEMBL3652252
• MFCD09163028
• 946796-26-5
• CS-0193246
• SY310405
• +Expand

• MDL： MFCD09163028
• InChIKey： WLFQTXFMBOXKBD-UHFFFAOYSA-N
• Inchi： 1S/C7H3F2NO/c8-5-1-2-6(11)7(9)4(5)3-10/h1-2,11H
• SMILES： FC1=C(C([H])=C([H])C(=C1C#N)F)O[H]

Computed Properties

• Exact Mass: 155.01827004g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 155.01827004g/mol
• Heavy Atom Count: 11
• Complexity: 188
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 44